Cas no 307521-00-2 (4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy-)

• Product Name: 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy-
• CAS No: 307521-00-2
• MF: C₂₉H₂₂O₅
• MW: 450.481988430023
• MDL: MFCD19981128
• CID: 1444397
• PubChem ID: 10623428
• Update Time: 2025-07-13

4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy-
• 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxychromen-4-one
• CS-0059987
• DTXSID90442612
• MFCD19981128
• LVTHPNVNUFJGCA-UHFFFAOYSA-N
• AS-69925
• 2-[3,4-bis(benzyloxy)phenyl]-3-hydroxy-4H-chromen-4-one
• 307521-00-2
• AKOS030632114
• 2-(3,4-bis(benzyloxy)phenyl)-3-hydroxy-4H-chromen-4-one
• 3',4'-dibenzyloxy-3-hydroxyflavone
• W16977
• 3',4'-dibenzyloxyflavonol
• SCHEMBL2397393
• DTXCID90393433

• MDL： MFCD19981128
• Inchi： 1S/C29H22O5/c30-27-23-13-7-8-14-24(23)34-29(28(27)31)22-15-16-25(32-18-20-9-3-1-4-10-20)26(17-22)33-19-21-11-5-2-6-12-21/h1-17,31H,18-19H2
• InChI Key： LVTHPNVNUFJGCA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=C1C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 450.14676
• Monoisotopic Mass: 450.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy-

Professional Introduction to 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy (CAS No. 307521-00-2)

4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy (CAS No. 307521-00-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzopyranone class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly its 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy moiety, make it a promising candidate for further investigation in drug discovery and development.

The benzopyranone scaffold is a privileged structure in medicinal chemistry, often found in natural products and synthetic drugs. Its ability to interact with various biological targets makes it a valuable building block for designing novel therapeutic agents. The presence of multiple phenylmethoxy groups in the structure of 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy enhances its solubility and bioavailability, which are critical factors for the development of effective pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of complex organic molecules like this one with greater precision. These tools have been instrumental in predicting the binding affinity and mode of interaction between 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy and potential biological targets. Such insights are crucial for optimizing the compound's pharmacological profile and improving its efficacy as a drug candidate.

In the context of current research, this compound has shown promise in several areas. For instance, studies have indicated that benzopyranone derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties. The hydroxy group in the structure may play a significant role in modulating these activities by participating in hydrogen bonding interactions with biological receptors. Additionally, the bis(phenylmethoxy) substituents could contribute to the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating neurological disorders.

The synthesis of 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule. These techniques not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups at specific positions within the molecule.

One of the most exciting aspects of working with this compound is its potential for structural diversification. By modifying various functional groups or introducing different substituents, researchers can generate a library of related compounds with tailored biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further development.

The pharmacokinetic properties of 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy are also under investigation. Understanding how the body processes this compound is essential for determining its therapeutic window and minimizing potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been used to characterize metabolites formed after administration of this compound in vivo.

In conclusion, 4H-1-Benzopyran-4-one, 2-[3,4-bis(phenylmethoxy)phenyl]-3-hydroxy (CAS No. 307521-00-2) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.